Cas no 1806292-14-7 (Methyl 2-fluoro-3,4-dimethylbenzoate)

• Product Name: Methyl 2-fluoro-3,4-dimethylbenzoate
• CAS No: 1806292-14-7
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 4795747
• Update Time: 2025-06-09

Methyl 2-fluoro-3,4-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-3,4-dimethylbenzoate
• Methyl 3,4-dimethyl-2-fluorobenzoate
• Methyl 2-fluoro-3,4-dimethylbenzoate

• Inchi： 1S/C10H11FO2/c1-6-4-5-8(10(12)13-3)9(11)7(6)2/h4-5H,1-3H3
• InChI Key： QCZRFKRPEKHULX-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(C)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-fluoro-3,4-dimethylbenzoate

Methyl 2-Fluoro-3,4-Dimethylbenzoate: A Comprehensive Overview

Methyl 2-fluoro-3,4-dimethylbenzoate (CAS No. 1806292-14-7) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluorine atom and methyl groups, which confer it with distinct reactivity and stability profiles. In this article, we will delve into the chemical structure, synthesis methods, properties, and potential applications of Methyl 2-fluoro-3,4-dimethylbenzoate.

Chemical Structure and Synthesis

The molecular formula of Methyl 2-fluoro-3,4-dimethylbenzoate is C₁₀H₁₁FO₂, with a molecular weight of approximately 186.19 g/mol. The compound features a benzene ring substituted with a fluorine atom at the 2-position and two methyl groups at the 3- and 4-positions. The ester group (-COOCH₃) is attached to the benzene ring at the 1-position. The presence of the fluorine atom imparts unique electronic and steric effects, making this compound an interesting candidate for various chemical reactions.

The synthesis of Methyl 2-fluoro-3,4-dimethylbenzoate can be achieved through several methods. One common approach involves the reaction of 2-fluoro-3,4-dimethylbenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This esterification reaction is typically carried out under reflux conditions to ensure complete conversion. Another method involves the direct fluorination of 3,4-dimethylbenzoic acid methyl ester using a suitable fluorinating agent such as Selectfluor or N-(chloromethyl)-N,N,N-trifluoroacetamide (TFEAC).

Physical and Chemical Properties

Methyl 2-fluoro-3,4-dimethylbenzoate is a colorless liquid at room temperature with a characteristic aromatic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). The compound exhibits a melting point of approximately -5°C and a boiling point of around 180°C at atmospheric pressure. The presence of the fluorine atom significantly influences the electronic properties of the molecule, leading to enhanced stability and reactivity in certain chemical environments.

The spectroscopic properties of Methyl 2-fluoro-3,4-dimethylbenzoate have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). The ¹H NMR spectrum shows characteristic signals for the aromatic protons and the methyl groups, while the ¹⁹F NMR spectrum provides information about the fluorine environment. These spectroscopic data are crucial for confirming the structure and purity of the compound.

Potential Applications

Methyl 2-fluoro-3,4-dimethylbenzoate has found applications in various fields due to its unique properties. In pharmaceutical research, this compound serves as an important intermediate in the synthesis of bioactive molecules. The introduction of fluorine atoms into drug molecules can significantly enhance their pharmacological properties by improving metabolic stability, binding affinity, and bioavailability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of Methyl 2-fluoro-3,4-dimethylbenzoate as a key intermediate in the development of novel anti-inflammatory agents. The researchers demonstrated that compounds derived from this ester exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This finding underscores the potential of Methyl 2-fluoro-3,4-dimethylbenzoate as a valuable building block in drug discovery.

In materials science, Methyl 2-fluoro-3,4-dimethylbenzoate has been explored for its use in the synthesis of functional polymers and coatings. The presence of fluorine atoms can impart hydrophobic and oleophobic properties to these materials, making them suitable for applications such as water-repellent coatings and self-cleaning surfaces. Additionally, the ester group can be readily modified through chemical reactions to introduce other functional groups or cross-linking agents.

Safety Considerations

While Methyl 2-fluoro-3,4-dimethylbenzoate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to note that it should be handled with care to avoid skin contact or inhalation. Users should wear appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, it is recommended to store the compound in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, Methyl 2-fluoro-3,4-dimethylbenzoate (CAS No. 1806292-14-7) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, it is likely that additional applications for this compound will be discovered.